Cas no 497083-33-7 (Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate)

• Product Name: Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate
• CAS No: 497083-33-7
• MF: C₁₄H₁₃F₃N₂O₃S
• MW: 346.324832677841
• MDL: MFCD02956277
• CID: 5232208
• Update Time: 2026-03-07

Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate

• MDL： MFCD02956277
• Inchi： 1S/C14H13F3N2O3S/c1-3-21-12(20)11-8(2)18-13(23-11)19-9-4-6-10(7-5-9)22-14(15,16)17/h4-7H,3H2,1-2H3,(H,18,19)
• InChI Key： PCHNKTAGZPPFHM-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N=C1NC1=CC=C(OC(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate

Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate (CAS No. 497083-33-7): A Comprehensive Overview

Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate, identified by its CAS number 497083-33-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly its Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate moiety, make it a promising candidate for further investigation in drug discovery and development.

The thiazole core of Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate is a key pharmacophore that contributes to its biological activity. Thiazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. The presence of the 4-(trifluoromethoxy)phenyl group in this compound enhances its binding affinity and selectivity, making it an attractive scaffold for designing novel therapeutic agents. Recent studies have highlighted the potential of thiazole derivatives in treating a variety of diseases, such as infectious diseases, inflammation, and cancer.

One of the most compelling aspects of Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate is its structural versatility. The combination of the thiazole ring with the Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino} substituent allows for fine-tuning of its pharmacological properties. This flexibility has enabled researchers to modify the compound's structure to improve its efficacy and reduce potential side effects. For instance, the introduction of fluorine atoms in the 4-(trifluoromethoxy)phenyl group can enhance metabolic stability and bioavailability, which are crucial factors in drug development.

Recent advancements in computational chemistry and molecular modeling have further facilitated the study of Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate. These techniques have allowed researchers to predict the compound's interactions with biological targets with high accuracy. By understanding these interactions at a molecular level, scientists can design more effective drugs with improved pharmacokinetic profiles. For example, computational studies have revealed that the Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino} moiety can form stable hydrogen bonds with specific amino acid residues in target proteins, which is essential for drug binding and efficacy.

The pharmaceutical industry has shown particular interest in Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate due to its potential applications in treating chronic diseases. Ongoing clinical trials are evaluating its efficacy in managing conditions such as neurodegenerative disorders and autoimmune diseases. The compound's ability to modulate inflammatory pathways and inhibit key enzymes has made it a promising candidate for these therapeutic areas. Additionally, preclinical studies have demonstrated its safety profile, suggesting that it may be a viable option for patients suffering from these conditions.

In conclusion, Ethyl 4-methyl-2-{[4-(trifluoromethoxy)phenyl]amino}thiazole-5-carboxylate (CAS No. 497083-33-7) is a structurally complex and biologically active compound with significant potential in drug discovery and development. Its unique combination of pharmacophores makes it an attractive scaffold for designing novel therapeutic agents. With ongoing research and clinical trials, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.